Cas no 1696225-84-9 ((1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide)

• Product Name: (1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide
• CAS No: 1696225-84-9
• MF: C₄H₈N₄O₂S
• MW: 176.196918487549
• MDL: MFCD31420936
• CID: 5244987
• PubChem ID: 107044341
• Update Time: 2026-03-08

(1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonamide, 1-methyl-
• (1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide

• MDL： MFCD31420936
• Inchi： 1S/C4H8N4O2S/c1-8-2-4(6-7-8)3-11(5,9)10/h2H,3H2,1H3,(H2,5,9,10)
• InChI Key： JORRZGUVKWOPAB-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CS(N)(=O)=O)N=N1

Additional information on (1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide

Introduction to (1-Methyl-1H-1,2,3-Triazol-4-Yl)Methanesulfonamide (CAS No. 1696225-84-9)

The compound (1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide (CAS No. 1696225-84-9) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in organic synthesis and their role as intermediates in drug discovery. The triazole ring system within its structure contributes to its unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of methanesulfonamides as bioisosteres in medicinal chemistry. The substitution pattern on the triazole ring, particularly the methyl group, plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have explored its potential as a bioisostere for hydroxyl groups in drug molecules, offering improved solubility and metabolic stability. This has led to its consideration in the development of novel therapeutic agents targeting various disease states.

The synthesis of (1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide involves a multi-step process that typically begins with the preparation of the triazole ring. The introduction of the methyl group and subsequent sulfonamidation steps are critical for achieving the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a bioisostere. Its role in enhancing drug stability and bioavailability has been extensively studied. Additionally, its use as a building block in click chemistry reactions has opened new avenues for constructing complex molecular architectures. The triazole moiety is particularly valuable in this context due to its ability to participate in various covalent bond-forming reactions.

Recent research has also explored the potential of this compound in biomedical imaging. Its unique electronic properties make it a candidate for use as a contrast agent or a targeting ligand in diagnostic applications. Furthermore, its compatibility with biological systems has been evaluated, paving the way for its use in preclinical studies.

The structural versatility of (1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide allows for further functionalization to tailor its properties for specific applications. For instance, modifications to the triazole ring or the sulfonamide group can lead to derivatives with enhanced activity or selectivity. This adaptability underscores its importance as a key intermediate in modern organic synthesis.

In conclusion, (1-methyl-1H-1,2,3-triazol-4-yl)methanesulfonamide (CAS No. 1696225-84-) represents a compelling example of how structural diversity can be leveraged to create compounds with multifaceted applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.